Cas no 1225557-32-3 (1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1225557-32-3
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6252229
• PubChem ID: 62772944
• Update Time: 2025-05-19

1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol
• AKOS012066749
• CS-0352476
• 1225557-32-3
• EN300-1912673

• Inchi： 1S/C10H14BrNO2/c1-12-6-9(13)7-3-4-10(14-2)8(11)5-7/h3-5,9,12-13H,6H2,1-2H3
• InChI Key： HNWJXTBEHAMZJM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CNC)O)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No 1225557-32-3 and Product Name: 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol

The compound with the CAS number 1225557-32-3 and the product name 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromo and methoxy substituents on the aromatic ring, coupled with an amine functional group at the ethyl chain, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. The structural features of this compound, particularly the bromo and methoxy groups, facilitate various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in constructing complex organic molecules. Additionally, the amine moiety provides a site for further derivatization, enabling the development of a wide range of pharmacophores.

In the realm of medicinal chemistry, this compound has been explored for its potential role in modulating various biological pathways. The aromatic ring system, with its electron-withdrawing bromo substituent and electron-donating methoxy group, is known to influence the electronic properties and reactivity of the molecule. This balance makes it an attractive candidate for designing molecules with enhanced binding affinity to biological targets. Furthermore, the amine group can participate in hydrogen bonding interactions, which are crucial for achieving high specificity in drug design.

One of the most promising applications of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol is in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. Preliminary computational studies have suggested that this compound can effectively interact with key residues in enzyme active sites, thereby inhibiting their catalytic activity. These findings are supported by experimental data demonstrating its ability to modulate enzyme kinetics in vitro. Such modulatory effects hold significant implications for therapeutic intervention in chronic inflammatory conditions and microbial infections.

The synthesis of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The starting materials for this synthesis include commercially available aromatic precursors that undergo bromination and methylation reactions to introduce the desired substituents. Subsequent functionalization at the ethyl chain involves nucleophilic substitution or reductive amination techniques to incorporate the amine group. Each step in the synthesis is critically evaluated to minimize side reactions and maximize efficiency.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound throughout its synthesis and purification process. These methods provide detailed structural information and confirm the identity of intermediates and final products. Additionally, computational modeling techniques are utilized to predict potential conformations and interactions of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol with biological targets, aiding in rational drug design.

The biological evaluation of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol has revealed several interesting properties that make it a valuable tool in drug discovery. In cell-based assays, this compound has demonstrated inhibitory effects on various enzymes associated with inflammation and infection pathways. Notably, it shows potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in mediating inflammatory responses. These findings suggest that 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol could serve as a lead compound for developing novel anti-inflammatory agents.

Furthermore, preclinical studies have explored the pharmacokinetic properties of this compound to assess its suitability for therapeutic use. Pharmacokinetic analysis indicates that 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that a drug reaches its target site at effective concentrations while minimizing toxicity. The compound's stability under physiological conditions also supports its potential as a viable therapeutic candidate.

The versatility of 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol extends beyond its applications in drug discovery; it also serves as a valuable building block for synthesizing more complex molecules with tailored properties. Chemists have leveraged its unique structural features to develop libraries of derivatives that exhibit diverse biological activities. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of these derivatives to target specific diseases or conditions.

The future direction of research involving 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan-1-ol is likely to focus on expanding its therapeutic applications through further structural optimization and clinical investigation. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from laboratory-scale synthesis to clinical trials. Such collaborations can leverage expertise from multiple disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics, to accelerate the development process.

In conclusion, 1-(3-bromo-4-methoxyphenyl)-2-(methylamino)ethan - 1 - ol (CAS No 1225557 - 32 - 3) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its role as an intermediate in synthetic chemistry enables the development of novel bioactive molecules targeting various diseases. Ongoing research continues to explore its pharmacological properties and therapeutic potential, making it a promising candidate for future medical interventions.